2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(propan-2-yl)-1,3-dioxane

• CAS No.: 61920-11-4
• Molecular Formula: C17H26O3
• Molecular Weight: 278.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-2,5,5-trimethyl-4-propan-2-yl-1,3-dioxane
• InChI: InChI=1S/C17H26O3/c1-12(2)15-16(3,4)11-19-17(5,20-15)13-7-9-14(18-6)10-8-13/h7-10,12,15H,11H2,1-6H3
• InChI Key: VQBGABYWFKJBJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(COC(O1)(C)C2=CC=C(C=C2)OC)(C)C

Description

2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(propan-2-yl)-1,3-dioxane is an organic compound with a complex structure that includes a dioxane ring, a methoxyphenyl group, and several methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(propan-2-yl)-1,3-dioxane typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-methoxybenzaldehyde with isobutyraldehyde in the presence of an acid catalyst to form the intermediate, which is then cyclized to form the dioxane ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(propan-2-yl)-1,3-dioxane can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield hydroxyl derivatives, while substitution can introduce various functional groups into the molecule .

Scientific Research Applications

2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(propan-2-yl)-1,3-dioxane has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(propan-2-yl)-1,3-dioxane involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(propan-2-yl)-1,3-dioxane: shares similarities with other dioxane derivatives and methoxyphenyl compounds.

Other similar compounds: include 2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(methyl)-1,3-dioxane and 2-(4-Methoxyphenyl)-2,5,5-trimethyl-4-(ethyl)-1,3-dioxane.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .